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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane

CAS No.: 71617-17-9

Cat. No.: B12650064

Get Quote

Executive Summary
1,1-Bis(allyloxy)octane (CAS: 105-95-3, also known as Octanal diallyl acetal) presents a dual-

hazard profile unique among common laboratory solvents. It is not only a Class B Peroxide

Former (concentration hazard) due to its allylic ether structure, but it is also an acid-sensitive

acetal.

CRITICAL WARNING: Standard peroxide quenching protocols using acidified ferrous sulfate

must NOT be used. Acidic conditions will hydrolyze the acetal, releasing Allyl Alcohol (highly

toxic, lachrymator, P-listed waste characteristic) and Octanal.

Part 1: Chemical Profile & Risk Assessment
To dispose of this chemical safely, you must understand the causality of its hazards.
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Property Specification Risk Implication

Structure Acetal with two allyl groups

High Peroxidation Rate: The

allylic hydrogens (adjacent to

the double bond) and the ether

oxygen create a "perfect

storm" for radical auto-

oxidation.

Stability Acid-Labile

Hydrolysis Risk: In the

presence of acid (pH < 7), the

molecule cleaves into Octanal

+ 2 equivalents of Allyl Alcohol.

Flash Point > 60°C (Est.) Combustible liquid.[1]

Toxicity Allyl Alcohol Precursor

Allyl Alcohol is fatal if

inhaled/absorbed. Target

organs: Liver, Kidneys.

The Hydrolysis Trap (Why Standard Protocols Fail)
Most labs treat peroxides with acidified FeSO₄. If applied here, the acid catalyzes the following

reaction:

Part 2: Pre-Disposal Stabilization Protocol
This protocol is a self-validating system. You must prove the chemical is stable before it enters

the waste stream.

Step 1: Visual Inspection (The "No-Go" Check)
Before touching the container, inspect it without moving it.

Signs of Danger: Crystals around the cap, stratification (layers), or a viscous "oil" at the

bottom.

Action: If these exist, STOP. Do not open. Contact EHS/Bomb Squad immediately.

Step 2: Peroxide Quantification
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If the liquid is clear:

Open the container gently.

Use a Quantofix® Peroxide 100 (or equivalent) semi-quantitative strip.

Read immediately.

Step 3: Chemical Stabilization (The "Neutral" Quench)
If peroxides are detected (>20 ppm) but <1000 ppm, you must stabilize the liquid. Do not use

acid.

Reagents Required:

Sodium Thiosulfate (

), saturated aqueous solution.

OR Sodium Sulfite (

), 10% aqueous solution.

Procedure:

Dilute the 1,1-Bis(allyloxy)octane with a compatible non-peroxidizable solvent (e.g.,

Ethanol or Ethyl Acetate) to reduce viscosity (1:1 ratio).

Add the neutral reducing agent (Thiosulfate/Sulfite solution) slowly.

Ratio: ~20% by volume of the organic layer.

Stir gently for 30–60 minutes. Monitor temperature (reaction is exothermic).

Retest the organic layer with a peroxide strip.

Target: < 10 ppm.

Validation: Once the test is negative, the material is safe for waste packaging.
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Part 3: Waste Segregation & Packaging
Once stabilized, the waste must be segregated to prevent accidental acidification in the central

waste stream.

Container: High-density polyethylene (HDPE) or glass.

Labeling:

Primary Name: "Waste 1,1-Bis(allyloxy)octane"

Constituents: "Contains Octanal, Allyl Alcohol precursors."

Hazard Tags: Flammable, Toxic, Peroxide Former (Stabilized).

Waste Codes (US EPA):

D001 (Ignitable)

P005 (Allyl Alcohol) - Note: While the parent is not P-listed, conservative EHS practice

treats potential P-list generators with this level of scrutiny.

D003 (Reactive) - If peroxides were not fully quenched.

Part 4: Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision path, highlighting the divergence from

standard acidic quenching.
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Figure 1: Decision matrix for the disposal of allyl acetals, emphasizing the avoidance of acidic

quenching agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. carlroth.com [carlroth.com]

2. depts.washington.edu [depts.washington.edu]

3. Hydrogen peroxide - Wikipedia [en.wikipedia.org]

4. epfl.ch [epfl.ch]

5. researchgate.net [researchgate.net]

6. calpaclab.com [calpaclab.com]

7. iloencyclopaedia.org [iloencyclopaedia.org]

To cite this document: BenchChem. [1,1-Bis(allyloxy)octane: Safe Handling & Disposal
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://en.wikipedia.org/wiki/Hydrogen_peroxide
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/peroxide.pdf
https://www.researchgate.net/post/Can-anyone-suggest-how-to-remove-peroxide-from-allyl-alcohol
https://www.calpaclab.com/acetal-polyoxymethylene-chemical-compatibility-chart/
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1059-peroxides-organic-and-inorganic
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://www.researchgate.net/post/Can-anyone-suggest-how-to-remove-peroxide-from-allyl-alcohol
https://www.benchchem.com/product/b12650064?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/medias/SDB-4435-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTA3OTZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oYjYvaDNjLzg5MTM4NjA4ODY1NTgucGRmfDQ3ZjhjNWVkZjJkZDc0YzIxZTFiN2VlNTQzY2JjY2EyMmZmZWRkZWQ3MjdlZGNlYjEyYTVmNWM5ODZlNTIzMzU
https://depts.washington.edu/eooptic/linkfiles/Peroxide%20Quenching.docx
https://en.wikipedia.org/wiki/Hydrogen_peroxide
https://www.epfl.ch/labs/lsci/wp-content/uploads/2018/09/peroxide.pdf
https://www.researchgate.net/post/Can-anyone-suggest-how-to-remove-peroxide-from-allyl-alcohol
https://www.calpaclab.com/acetal-polyoxymethylene-chemical-compatibility-chart/
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1059-peroxides-organic-and-inorganic
https://www.benchchem.com/product/b12650064/docs#1-1-bis-allyloxy-octane-safe-handling-disposal-protocol
https://www.benchchem.com/product/b12650064/docs#1-1-bis-allyloxy-octane-safe-handling-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b12650064/docs#1-1-bis-allyloxy-octane-safe-
handling-disposal-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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